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Compound of Interest

Compound Name: DMT-dI

Cat. No.: B15588022 Get Quote

Disclaimer: The following guidance is provided for researchers, scientists, and drug

development professionals for informational and safety purposes only. The user's query

specified "DMT-dI," which is not a standard chemical identifier. Based on the common

abbreviation in a research context, this document assumes the user is referring to N,N-

Dimethyltryptamine (DMT). N,N-Dimethyltryptamine is a Schedule I controlled substance in the

United States and is subject to strict regulatory control. All handling, storage, and disposal must

be in compliance with the Drug Enforcement Administration (DEA) regulations and institutional

policies.

This document outlines the essential personal protective equipment (PPE), operational plans,

and disposal procedures for the safe handling of N,N-Dimethyltryptamine in a laboratory

setting. Adherence to these protocols is critical to ensure personnel safety and regulatory

compliance.

Quantitative Safety Data
A comprehensive understanding of the hazards associated with N,N-Dimethyltryptamine is

fundamental for its safe handling. The following table summarizes key quantitative data.
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Parameter Value Source(s)

GHS Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaledH336: May

cause drowsiness or

dizzinessH360D: May damage

the unborn childH370: Causes

damage to organs

[1]

Signal Word Danger [1]

DEA Schedule Schedule I [2]

Occupational Exposure Limit

(OEL)

Not formally established;

however, due to its high

potency and psychoactive

effects, strict containment is

necessary to prevent any level

of exposure. For similar potent

psychedelic compounds like

psilocybin and LSD, OELs are

in the low µg/m³ range,

suggesting a similar level of

caution for DMT.

[3]

LD50 (Intraperitoneal, mouse) 47 mg/kg

Storage Temperature −20°C [4]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to prevent accidental exposure through inhalation,

dermal contact, or ingestion.

Hand Protection: Due to the lack of specific breakthrough time data for N,N-

Dimethyltryptamine, a conservative approach is required. It is recommended to use double

gloving with two different types of chemical-resistant gloves. A common practice for handling

potent compounds is to use a nitrile glove as the inner layer and a neoprene or butyl rubber
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glove as the outer layer. Gloves should be changed immediately if contamination is

suspected and disposed of as hazardous waste.[5][6]

Eye and Face Protection: Chemical safety goggles in combination with a face shield are

required to protect against splashes and airborne particles.[1]

Respiratory Protection: All handling of solid DMT or solutions should be conducted within a

certified chemical fume hood or a glove box to minimize inhalation risk. For situations with a

higher risk of aerosol generation, a NIOSH-approved respirator with appropriate cartridges

should be used.[1]

Body Protection: A disposable, solid-front, back-tying protective gown over a lab coat is

recommended. All clothing worn in the laboratory should be removed before exiting.[1]

Operational Plan: Step-by-Step Handling Procedure
All procedures involving N,N-Dimethyltryptamine must be conducted in a designated and

controlled area. Access to this area should be restricted to authorized personnel only.

1. Preparation and Pre-Handling:

Ensure a current and approved research protocol is in place, compliant with all institutional
and DEA regulations.
Verify that the chemical fume hood or glove box is functioning correctly.
Confirm the immediate availability of an eyewash station and safety shower.
Assemble all necessary equipment, reagents, and waste containers within the containment
area before commencing work.
Don all required PPE as specified above.

2. Weighing and Aliquoting of Solid DMT:

Conduct all weighing and handling of solid DMT within a chemical fume hood or glove box.
Use dedicated spatulas and weighing boats.
Handle the compound gently to avoid generating dust.

3. Solution Preparation:

Slowly add the solid DMT to the solvent to prevent splashing.
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Keep the container covered as much as possible during dissolution.
If sonication is required, ensure the container is properly sealed.

4. Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that have come into contact with DMT using an
appropriate solvent (e.g., ethanol), followed by a soap and water wash.
Carefully remove and dispose of all disposable PPE as hazardous waste.
Wash hands thoroughly after removing gloves.

Experimental Protocol: Preparation of a DMT
Solution
The following is a representative protocol for the preparation of a stock solution of N,N-

Dimethyltryptamine. This procedure should be adapted to the specific requirements of the

experimental design and must be performed in strict adherence to all safety protocols.

Objective: To prepare a 10 mg/mL stock solution of N,N-Dimethyltryptamine in chloroform.

Materials:

N,N-Dimethyltryptamine (solid)

Chloroform (ACS grade or higher)

Volumetric flask

Weighing paper

Spatula

Pipettes and pipette aid

Scintillation vial with a PTFE-lined cap for storage

Procedure:

Perform all operations within a certified chemical fume hood.
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Don the appropriate PPE: double gloves (nitrile inner, neoprene or butyl rubber outer), safety

goggles, face shield, and a disposable gown over a lab coat.

Tare a piece of weighing paper on an analytical balance.

Carefully weigh the desired amount of N,N-Dimethyltryptamine onto the weighing paper.

Record the exact weight.

Transfer the weighed DMT to the volumetric flask.

Add a small amount of chloroform to the flask to dissolve the DMT.

Once dissolved, add chloroform to the calibration mark on the volumetric flask.

Cap the flask and invert several times to ensure a homogenous solution.

Transfer the solution to a labeled scintillation vial for storage at -20°C.[4]

Decontaminate all equipment and the work area.

Dispose of all waste according to the disposal plan.

Disposal Plan
As a Schedule I controlled substance, the disposal of N,N-Dimethyltryptamine and any

associated waste is strictly regulated by the DEA.[2][7]

Unused/Expired DMT: Unused or expired N,N-Dimethyltryptamine must not be disposed of in

regular laboratory waste or down the drain. It must be transferred to a DEA-registered

reverse distributor for disposal.[2][7] The institution's Environmental Health and Safety (EHS)

office should be contacted to coordinate this process.

Contaminated Waste: All disposable items that have come into contact with DMT, including

gloves, weighing paper, pipette tips, and vials, must be collected in a designated, sealed,

and clearly labeled hazardous waste container. This container will be disposed of through the

institution's hazardous waste management program, which will coordinate with a licensed

waste contractor.
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Record Keeping: Meticulous records of all DMT usage and disposal must be maintained in a

dedicated logbook, in accordance with DEA regulations. This includes the initial amount,

amounts used in experiments, and the amount designated for disposal.

Workflow for Handling and Disposal of N,N-
Dimethyltryptamine

Preparation Handling (in Containment)

Post-Handling

Disposal

Obtain Approved Protocol Verify Engineering Controls
(Fume Hood/Glove Box) Don Full PPE Weigh Solid DMT Prepare Solution Perform Experiment Decontaminate Equipment

and Work Area

Segregate Waste

Doff PPE

Contaminated Waste
(Hazardous Waste Program)

Unused/Expired DMT
(DEA Reverse Distributor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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